4-Isothiocyanatophenyl α-D-Mannopyranoside
4-Isothiocyanatophenyl α-D-Mannopyranoside
Brand Name:
Vulcanchem
CAS No.:
96345-79-8
VCID:
VC0129746
InChI:
InChI=1S/C13H15NO6S/c15-5-9-10(16)11(17)12(18)13(20-9)19-8-3-1-7(2-4-8)14-6-21/h1-4,9-13,15-18H,5H2/t9-,10-,11+,12+,13+/m1/s1
SMILES:
C1=CC(=CC=C1N=C=S)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H15NO6S
Molecular Weight:
313.33 g/mol
4-Isothiocyanatophenyl α-D-Mannopyranoside
CAS No.: 96345-79-8
Reference Standards
VCID: VC0129746
Molecular Formula: C13H15NO6S
Molecular Weight: 313.33 g/mol
| CAS No. | 96345-79-8 |
|---|---|
| Product Name | 4-Isothiocyanatophenyl α-D-Mannopyranoside |
| Molecular Formula | C13H15NO6S |
| Molecular Weight | 313.33 g/mol |
| IUPAC Name | (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-(4-isothiocyanatophenoxy)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C13H15NO6S/c15-5-9-10(16)11(17)12(18)13(20-9)19-8-3-1-7(2-4-8)14-6-21/h1-4,9-13,15-18H,5H2/t9-,10-,11+,12+,13+/m1/s1 |
| Standard InChIKey | RWANFUZQWINQBY-BNDIWNMDSA-N |
| Isomeric SMILES | C1=CC(=CC=C1N=C=S)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | C1=CC(=CC=C1N=C=S)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1N=C=S)OC2C(C(C(C(O2)CO)O)O)O |
| Synonyms | p-Isothiocyanatophenyl α-D-Mannopyranoside; |
| PubChem Compound | 11023405 |
| Last Modified | Nov 12 2021 |
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